Cas no 1261556-33-5 (2-Amino-4-(3-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine)

• Product Name: 2-Amino-4-(3-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine
• CAS No: 1261556-33-5
• MF: C₁₃H₈F₆N₂O
• MW: 322.205843925476
• CID: 4929098
• Update Time: 2025-06-13

2-Amino-4-(3-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(3-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C13H8F6N2O/c14-12(15,16)10-5-8(6-11(20)21-10)7-2-1-3-9(4-7)22-13(17,18)19/h1-6H,(H2,20,21)
• InChI Key： NPRLZBJQNGCOPG-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(N)N=1)C1C=CC=C(C=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 373
• XLogP3: 4.2
• Topological Polar Surface Area: 48.1

Additional information on 2-Amino-4-(3-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine

Introduction to 2-Amino-4-(3-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine (CAS No. 1261556-33-5)

2-Amino-4-(3-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine, identified by its CAS number 1261556-33-5, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, characterized by a six-membered aromatic ring containing a nitrogen atom. The presence of multiple substituents, including amino, trifluoromethoxy, and trifluoromethyl groups, endows it with unique chemical properties that make it a valuable scaffold for drug discovery and development.

The structural configuration of 2-Amino-4-(3-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine is meticulously designed to enhance its biological activity. The amino group at the 2-position and the trifluoromethyl group at the 6-position contribute to its lipophilicity and metabolic stability, while the trifluoromethoxy substituent on the phenyl ring at the 4-position introduces electron-withdrawing effects that modulate reactivity. Such structural features are critical in optimizing pharmacokinetic profiles, including solubility, bioavailability, and target specificity.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. Pyridine derivatives have emerged as pivotal components in this endeavor due to their versatility in interacting with biological targets. Specifically, compounds like 2-Amino-4-(3-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine have been explored for their potential in treating a variety of diseases, including cancer, inflammation, and infectious disorders.

One of the most compelling aspects of this compound is its role as a key intermediate in synthesizing biologically active molecules. Researchers have leveraged its structural framework to develop inhibitors targeting enzymes such as kinases and phosphodiesterases, which are implicated in numerous pathological processes. The trifluoromethoxy group, in particular, has been shown to improve binding affinity to protein targets by enhancing hydrophobic interactions and electronic modulation.

Recent advancements in computational chemistry and molecular modeling have further illuminated the potential of 2-Amino-4-(3-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine as a lead compound. High-throughput screening (HTS) studies combined with structure-activity relationship (SAR) analysis have identified derivatives of this compound that exhibit potent activity against specific disease markers. For instance, modifications to the amino group have led to compounds with improved selectivity for certain kinases over others, reducing off-target effects.

The pharmaceutical industry has also been keenly interested in exploring the therapeutic potential of this compound. Preclinical studies have demonstrated promising results in animal models for conditions such as chronic inflammation and neurodegenerative diseases. The ability of 2-Amino-4-(3-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine to cross the blood-brain barrier has opened avenues for treating central nervous system (CNS) disorders.

From a synthetic chemistry perspective, the synthesis of 2-Amino-4-(3-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine exemplifies the ingenuity required to develop complex molecular architectures. Multi-step synthetic routes involving cross-coupling reactions, fluorination techniques, and functional group transformations highlight the compound's synthetic challenge and reward. These synthetic strategies not only contribute to the availability of this compound for research purposes but also advance methodologies that can be applied to other complex molecules.

The role of fluorine-containing moieties in pharmaceuticals cannot be overstated. The trifluoromethyl group in particular has been extensively studied for its ability to modulate pharmacokinetic properties such as metabolic stability and lipophilicity. In 2-Amino-4-(3-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine, these effects are synergistically combined with other substituents to create a highly functionalized scaffold that is well-suited for drug development.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug design. Computational tools like molecular dynamics simulations and quantum mechanical calculations are being employed to predict how modifications to 2-Amino-4-(3-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine will affect its interaction with biological targets. This interdisciplinary approach has accelerated the discovery pipeline for novel therapeutics.

The future prospects for 2-Amino-4-(3-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine are vast. Ongoing research aims to expand its therapeutic applications by exploring new derivatives and combination therapies. Collaborative efforts between academia and industry are essential to translate laboratory findings into clinical reality.

In conclusion,2-Amino-4-(3-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine (CAS No. 1261556-33-5) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. Its continued investigation holds great potential for addressing unmet medical needs across various therapeutic areas.